1-phenyl-N-pyridin-2-ylcyclopropane-1-carboxamide

• IUPAC Name: 1-phenyl-N-pyridin-2-ylcyclopropane-1-carboxamide
• InChI: InChI=1S/C15H14N2O/c18-14(17-13-8-4-5-11-16-13)15(9-10-15)12-6-2-1-3-7-12/h1-8,11H,9-10H2,(H,16,17,18)
• InChI Key: BCONTTJBORAXJM-UHFFFAOYSA-N
• Canonical SMILES: C1CC1(C2=CC=CC=C2)C(=O)NC3=CC=CC=N3
• Molecular Formula: C15H14N2O
• Molecular Weight: 238.28 g/mol

Description

1-Phenyl-N-pyridin-2-ylcyclopropane-1-carboxamide, also known as CPP or CPP-ACP, is a compound that has been widely studied in scientific research due to its potential applications in dentistry and oral health. CPP-ACP is a bioactive peptide that has been found to have a positive effect on tooth enamel, helping to prevent tooth decay and erosion. In

Scientific Research Applications

1-phenyl-N-pyridin-2-ylcyclopropane-1-carboxamide-ACP has been extensively studied for its potential applications in dentistry and oral health. It has been found to have a positive effect on tooth enamel, helping to prevent tooth decay and erosion. 1-phenyl-N-pyridin-2-ylcyclopropane-1-carboxamide-ACP has also been studied for its potential use in the treatment of osteoporosis, as it has been found to have a positive effect on bone density.

Mechanism of Action

1-phenyl-N-pyridin-2-ylcyclopropane-1-carboxamide-ACP works by binding to the surface of teeth and forming a protective layer over the enamel. This layer helps to prevent the demineralization of the enamel, which is the primary cause of tooth decay and erosion. 1-phenyl-N-pyridin-2-ylcyclopropane-1-carboxamide-ACP also helps to remineralize the enamel, restoring its strength and preventing further damage.
Biochemical and Physiological Effects:
1-phenyl-N-pyridin-2-ylcyclopropane-1-carboxamide-ACP has been found to have a number of biochemical and physiological effects. It has been shown to increase the levels of calcium and phosphate in saliva, which helps to remineralize the enamel. 1-phenyl-N-pyridin-2-ylcyclopropane-1-carboxamide-ACP has also been found to have antibacterial properties, helping to prevent the growth of harmful bacteria in the mouth.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-phenyl-N-pyridin-2-ylcyclopropane-1-carboxamide-ACP in lab experiments is its ability to mimic the effects of saliva. This makes it a useful tool for studying the effects of saliva on enamel and for developing new treatments for tooth decay and erosion. However, one limitation of using 1-phenyl-N-pyridin-2-ylcyclopropane-1-carboxamide-ACP in lab experiments is that it may not accurately reflect the conditions in the mouth, as the concentration of 1-phenyl-N-pyridin-2-ylcyclopropane-1-carboxamide-ACP in saliva may vary depending on factors such as diet and oral hygiene.

Future Directions

There are many potential future directions for research on 1-phenyl-N-pyridin-2-ylcyclopropane-1-carboxamide-ACP. One area of interest is the development of new treatments for tooth decay and erosion using 1-phenyl-N-pyridin-2-ylcyclopropane-1-carboxamide-ACP. Researchers are also exploring the use of 1-phenyl-N-pyridin-2-ylcyclopropane-1-carboxamide-ACP in the treatment of osteoporosis and other bone-related conditions. Additionally, there is ongoing research into the mechanisms of action of 1-phenyl-N-pyridin-2-ylcyclopropane-1-carboxamide-ACP and its effects on the oral microbiome.

Synthesis Methods

1-phenyl-N-pyridin-2-ylcyclopropane-1-carboxamide-ACP is synthesized by reacting pyridine-2-carbonyl chloride with cyclopropanecarboxylic acid in the presence of triethylamine to produce 1-(pyridin-2-yl)cyclopropanecarboxylic acid. This compound is then reacted with phenyl isocyanate to produce 1-phenyl-N-pyridin-2-ylcyclopropane-1-carboxamide.